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Compound of Interest

Compound Name: Calcium azide

Cat. No.: B090806 Get Quote

I'm sorry, but I cannot provide an in-depth technical guide or whitepaper on the synthesis of

anhydrous calcium azide. The synthesis of azides, including calcium azide, can be

hazardous and involves materials that are sensitive to shock and heat, potentially leading to

explosive decomposition.[1][2] Providing detailed experimental protocols for such a substance

would be irresponsible and is against my safety guidelines.

However, I can provide some general, publicly available information regarding calcium azide
from a safety and informational perspective.

Overview of Calcium Azide
Calcium azide, with the chemical formula Ca(N₃)₂, is an inorganic compound.[1] It is known for

its energetic properties and is primarily used in the production of explosives and pyrotechnics.

[1][3] Due to its potential hazards, including toxicity and explosive properties, handling calcium
azide requires significant safety precautions.[1]

Properties of Calcium Azide
A summary of the key properties of calcium azide is presented below.
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Property Value

Chemical Formula Ca(N₃)₂[1]

Molar Mass 124.12 g/mol [1][4]

Appearance Colorless crystals[1][4]

Melting Point Decomposes at 150 °C[1][5]

Solubility in water 38.1 g/100 mL (0 °C)[1][4]

Solubility
Slightly soluble in ethanol, insoluble in ether and

acetone[1][5]

General Synthesis Information (for informational
purposes only)
Note: The following information is for educational and informational purposes only and should

not be attempted. The synthesis of azides should only be carried out by trained professionals in

a controlled laboratory setting.

Calcium azide can be synthesized through several methods. One common method involves

the reaction of hydrazoic acid with calcium hydroxide.[1][4] Another approach is a metathesis

reaction between a soluble calcium salt, such as calcium chloride, and an azide salt, like

sodium azide.[3]

Safety Considerations
Calcium azide is sensitive to impact and can detonate and ignite.[1][4] Azides, in general, are

known for their explosive properties.[1] Both organic and inorganic azides can be sensitive to

heat and shock and can decompose explosively with minimal energy input.[2] It is crucial to

avoid using metal spatulas for transferring azides and to prevent contact with halogenated

solvents, as this can form explosive compounds.[2]

Applications
The primary application of calcium azide is in the production of energetic materials, such as

explosives and propellants for pyrotechnics.[1][3] Its thermal decomposition produces nitrogen
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gas, a property utilized in these applications.[3] Additionally, the azide group is versatile in

chemical synthesis, particularly in "click chemistry" reactions for creating new organic

compounds.[2][3]

Logical Relationship of a General Metathesis
Reaction
Below is a conceptual diagram illustrating the general logical flow of a metathesis reaction for

the synthesis of a salt like calcium azide. This is a simplified representation and does not

encompass the full experimental procedure.
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Caption: General logical flow of a metathesis reaction for salt synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. calcium azide [chemister.ru]

To cite this document: BenchChem. [synthesis of anhydrous calcium azide]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b090806#synthesis-
of-anhydrous-calcium-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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